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Compound of Interest

Compound Name:
1,1-Dimethyl-3-phenylpropyl

acetate

Cat. No.: B085564 Get Quote

Disclaimer: This technical guide addresses the chemical properties of 3-phenylpropyl acetate.

Despite extensive searches, no publicly available scientific data, including a specific CAS

registry number, could be found for the requested compound, 1,1-dimethyl-3-phenylpropyl
acetate. This suggests that this specific isomer is not a commonly synthesized or well-

characterized compound. The following information is provided for the closely related and well-

documented isomer, 3-phenylpropyl acetate, which is likely to be of interest to researchers in

the field.

3-Phenylpropyl Acetate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 3-

phenylpropyl acetate, a fragrance and flavoring agent with potential applications in various

fields of chemical research.

Chemical Identity
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Identifier Value

IUPAC Name 3-phenylpropyl acetate

Synonyms Hydrocinnamyl acetate, Phenylpropyl acetate

CAS Number 122-72-5[1][2][3]

Molecular Formula C₁₁H₁₄O₂[1][3]

Molecular Weight 178.23 g/mol [1]

InChI Key JRJGKUTZNBZHNK-UHFFFAOYSA-N[1]

SMILES CC(=O)OCCCC1=CC=CC=C1[1]

Physicochemical Properties
A summary of the key physical and chemical properties of 3-phenylpropyl acetate is presented

below.

Property Value Source

Appearance Colorless liquid The Good Scents Company

Odor Floral, spicy The Good Scents Company

Boiling Point 252.3 °C ChemSynthesis[3]

Melting Point -60 °C ChemSynthesis[3]

Density 1.01 g/mL ChemSynthesis[3]

Refractive Index 1.496 ChemSynthesis[3]

Flash Point > 100 °C (> 212 °F) The Good Scents Company

Solubility
Insoluble in water; soluble in

organic solvents
-

Spectroscopic Data
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Spectroscopy Data Highlights

¹H NMR Spectral data available in various databases.

¹³C NMR Spectral data available in various databases.

Mass Spectrometry
Key fragments and spectral data are publicly

accessible.

Infrared (IR)
Characteristic peaks corresponding to the ester

and phenyl groups.

Experimental Protocols
Synthesis of 3-Phenylpropyl Acetate
A common method for the synthesis of 3-phenylpropyl acetate is the esterification of 3-phenyl-

1-propanol with acetic anhydride.

Materials:

3-Phenyl-1-propanol

Acetic anhydride

Pyridine (catalyst)

Diethyl ether (solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

Heating mantle

Magnetic stirrer

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-

phenyl-1-propanol in diethyl ether.

Add a stoichiometric excess of acetic anhydride to the solution.

Slowly add a catalytic amount of pyridine to the reaction mixture.

Heat the mixture to reflux and maintain for several hours. The reaction progress can be

monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Transfer the reaction mixture to a separatory funnel and wash sequentially with water and

saturated sodium bicarbonate solution to remove unreacted acetic anhydride and acetic

acid.

Wash with brine to remove residual water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The crude product can be purified by vacuum distillation to yield pure 3-phenylpropyl

acetate.

Characterization: The identity and purity of the synthesized 3-phenylpropyl acetate should be

confirmed using spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy, and

by comparing the data with literature values.

Safety and Handling
3-Phenylpropyl acetate is generally considered to be of low toxicity. However, as with any

chemical, appropriate safety precautions should be taken.

Handling: Work in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat.
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Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Toxicity: For detailed toxicological information, refer to the material safety data sheet

(MSDS).

Visualizations
Workflow for Synthesis and Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of 3-

phenylpropyl acetate.

Synthesis Purification

Characterization
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(H2O, NaHCO3, Brine)
Drying

(MgSO4)
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NMR Spectroscopy
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Mass Spectrometry
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Caption: A schematic overview of the synthesis, purification, and characterization of 3-

phenylpropyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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